molecular formula C8H14O B6154921 [1-(cyclopropylmethyl)cyclopropyl]methanol CAS No. 2229149-23-7

[1-(cyclopropylmethyl)cyclopropyl]methanol

Cat. No. B6154921
CAS RN: 2229149-23-7
M. Wt: 126.2
InChI Key:
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Description

“[1-(cyclopropylmethyl)cyclopropyl]methanol” is a chemical compound with the CAS Number: 2229149-23-7 . It has a molecular weight of 126.2 and is stored at a temperature of 4°C . The compound is in liquid form .


Molecular Structure Analysis

The InChI code for “[1-(cyclopropylmethyl)cyclopropyl]methanol” is 1S/C8H14O/c9-6-8(3-4-8)5-7-1-2-7/h7,9H,1-6H2 . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

“[1-(cyclopropylmethyl)cyclopropyl]methanol” has a refractive index of n20/D 1.431 (lit.) . It is a liquid at room temperature .

Safety and Hazards

The compound is associated with several hazard statements including H315, H319, and H335 . These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [1-(cyclopropylmethyl)cyclopropyl]methanol involves the reduction of the corresponding ketone using a suitable reducing agent.", "Starting Materials": [ "Cyclopropylmethyl ketone", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium hydroxide", "Water" ], "Reaction": [ "To a solution of cyclopropylmethyl ketone in methanol, add a catalytic amount of acetic acid.", "Slowly add a solution of sodium borohydride in water to the reaction mixture while stirring.", "Maintain the reaction mixture at room temperature for several hours.", "Quench the reaction by adding a solution of sodium hydroxide in water.", "Extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the desired product." ] }

CAS RN

2229149-23-7

Product Name

[1-(cyclopropylmethyl)cyclopropyl]methanol

Molecular Formula

C8H14O

Molecular Weight

126.2

Purity

95

Origin of Product

United States

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